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Compound of Interest

Compound Name: WAY-313356

Cat. No.: B498325 Get Quote

Unraveling WAY-313356: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction:

WAY-313356 is a commercially available small molecule identified as an "active molecule" by

various chemical suppliers. While its specific biological activities and mechanism of action are

not extensively documented in publicly available scientific literature, this guide provides a

comprehensive overview of its chemical structure and properties based on existing data. The

information presented herein is intended to serve as a foundational resource for researchers

and drug development professionals interested in exploring the potential of this compound.

Chemical Structure and Properties
WAY-313356 is a heterocyclic compound with the molecular formula C₂₁H₁₆N₄OS. Its structure

features a central 1,2,4-triazole ring substituted with phenyl, pyridinyl, and a benzoylthiomethyl

group. The systematic IUPAC name for WAY-313356 is (4-phenyl-5-(pyridin-3-yl)-4H-1,2,4-

triazol-3-yl)(phenyl)methyl sulfide.

Table 1: Chemical Properties of WAY-313356
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Property Value Source

Molecular Formula C₂₁H₁₆N₄OS MedChemExpress

Molecular Weight 372.44 g/mol MedChemExpress

CAS Number 325694-03-9 MedChemExpress

SMILES Notation

O=C(C1=CC=CC=C1)CSC2=

NN=C(C3=CC=NC=C3)N2C4=

CC=CC=C4

MedChemExpress

Biological Activity and Mechanism of Action
Detailed information regarding the biological activity, mechanism of action, and associated

signaling pathways of WAY-313356 is not currently available in the public domain. Chemical

vendor descriptions refer to it as an "active molecule," suggesting it may have been part of a

screening library or identified in an initial high-throughput screen. However, without published

research, its specific targets, potency, and pharmacological effects remain uncharacterized.

Experimental Protocols
Due to the absence of published studies on WAY-313356, specific experimental protocols for

this compound are not available. Researchers interested in investigating its properties would

need to develop their own protocols based on the intended application. This would typically

involve:

In vitro assays: To determine biological activity, one might employ a variety of cell-based or

biochemical assays depending on the hypothesized target class.

Target identification studies: Techniques such as affinity chromatography, chemical

proteomics, or computational modeling could be used to identify the molecular target(s) of

WAY-313356.

Pharmacokinetic and pharmacodynamic studies: In vivo experiments in animal models would

be necessary to understand the absorption, distribution, metabolism, excretion (ADME), and

efficacy of the compound.
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Potential Research Directions
Given the chemical structure of WAY-313356, which contains motifs found in other biologically

active compounds, several avenues of research could be explored. The presence of the

triazole ring, for instance, is common in antifungal agents and other therapeutic compounds.

The pyridinyl and phenyl groups could also contribute to interactions with various biological

targets.

Workflow for Investigating a Novel Compound like WAY-313356
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Caption: A generalized workflow for the initial investigation of a novel chemical compound.
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Disclaimer: This document is based on currently available information, which is limited. The

absence of published research on WAY-313356 means that its biological effects and safety

profile are unknown. Any investigation of this compound should be conducted with appropriate

caution and adherence to laboratory safety protocols.

To cite this document: BenchChem. [Chemical structure and properties of WAY-313356].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b498325#chemical-structure-and-properties-of-way-
313356]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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